Cas no 936493-29-7 (3-Oxazolidinecarboxylicacid, 2,2,4,4-tetramethyl-, methyl ester)

3-Oxazolidinecarboxylicacid, 2,2,4,4-tetramethyl-, methyl ester structure
936493-29-7 structure
Product Name:3-Oxazolidinecarboxylicacid, 2,2,4,4-tetramethyl-, methyl ester
CAS No:936493-29-7
MF:C9H17NO3
MW:187.236182928085
CID:802379
PubChem ID:45119611
Update Time:2025-04-19

3-Oxazolidinecarboxylicacid, 2,2,4,4-tetramethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Oxazolidinecarboxylicacid, 2,2,4,4-tetramethyl-, methyl ester
    • DTXSID901222179
    • Methyl 2,2,4,4-tetramethyloxazolidine-3-carboxylate
    • 936493-29-7
    • Methyl 2,2,4,4-tetramethyl-3-oxazolidinecarboxylate
    • Inchi: 1S/C9H17NO3/c1-8(2)6-13-9(3,4)10(8)7(11)12-5/h6H2,1-5H3
    • InChI Key: LHDMMLLKIVJHME-UHFFFAOYSA-N
    • SMILES: O1CC(C)(C)N(C(=O)OC)C1(C)C

Computed Properties

  • Exact Mass: 187.12084340g/mol
  • Monoisotopic Mass: 187.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 38.8Ų
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